2-(Benzylthio)-5-nitrobenzaldehyde

• IUPAC Name: 2-benzylsulfanyl-5-nitrobenzaldehyde
• InChI: InChI=1S/C14H11NO3S/c16-9-12-8-13(15(17)18)6-7-14(12)19-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: COWMUQNZNYZPLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=C(C=C(C=C2)[N+](=O)[O-])C=O
• Molecular Formula: C14H11NO3S
• DSSTOX Substance ID: DTXSID30627986
• Molecular Weight: 273.31 g/mol
• CAS RN: 175278-43-0

Description

Synthesis Analysis

The synthesis of substituted 2-nitrobenzaldehydes, which are structurally related to 2-(Benzylthio)-5-nitrobenzaldehyde, has been achieved through a regiospecific process. This involves a palladium-catalyzed chelation-assisted C–H nitration as a key step, using O-methyl aldoxime as a removable directing group . Although the specific synthesis of this compound is not detailed, similar methodologies could potentially be applied, with appropriate modifications to introduce the benzylthio group.

Molecular Structure Analysis

While the molecular structure of this compound is not directly analyzed in the papers, related compounds exhibit interesting structural features. For example, 2-hydroxy-3-iodo-5-nitrobenzaldehyde forms three-dimensional aggregates through a combination of C-H...O hydrogen bonds, iodo-nitro interactions, and aromatic pi-pi stacking interactions . These interactions are crucial in determining the molecular conformation and packing in the solid state, which could be relevant to the compound of interest when considering its crystalline structure.

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not described in the provided papers. Nonetheless, the properties of similar compounds, such as solubility, melting point, and reactivity, can be influenced by the presence of substituents like nitro and benzylthio groups. The nitro group is electron-withdrawing, which could affect the electron density of the benzene ring and the reactivity of the aldehyde group. The benzylthio group could contribute to the compound's lipophilicity and potentially its interaction with biological molecules.

Scientific Research Applications

Chemical Synthesis and Safety Investigation

• Increasing the Yield of 2-nitrobenzaldehyde : A study focused on improving the production yield of 2-nitrobenzaldehyde, a critical intermediate in various chemical processes. The research aimed at optimizing operational conditions to enhance product yield and reduce process-related risks, highlighting the compound's significance in industrial applications (Somma et al., 2014).

Crystallography and Molecular Structure

• Benzyl 3-[(E)-2-nitrobenzylidene]dithiocarbazate : This paper presented the crystal structure of a compound synthesized from a condensation reaction involving 2-nitrobenzaldehyde. The findings shed light on molecular orientations and interactions within the crystal structure, contributing to a deeper understanding of such compounds' chemical behavior (Shan et al., 2011).

Catalysis and Green Chemistry

• Catalysis by Basic Carbons : The study explored the use of alkaline carbons as catalysts in the condensation of benzaldehyde and its derivatives, including 2-nitrobenzaldehyde, to produce pharmaceutical precursors. This research is pivotal for developing more sustainable and efficient catalytic methods in pharmaceutical production (Perozo-Rondón et al., 2006).

Photochemistry

• 2-Nitrobenzaldehyde as a Chemical Actinometer : This paper evaluated 2-nitrobenzaldehyde's efficacy as an actinometer, measuring light absorbance and photochemical properties in different environments. The findings are significant in understanding the compound's behavior under various conditions, thus broadening its potential applications in the field of photochemistry (Galbavy et al., 2010).

Process Optimization in Chemical Production

• Intensification of Nitrobenzaldehydes Synthesis : This research introduced a continuous flow process in a microreactor to produce nitrobenzaldehyde isomers, aiming to optimize product distribution and improve yield. Such advancements in process technology are crucial for enhancing efficiency and safety in chemical manufacturing (Russo et al., 2017).

Mechanism of Action

If the compound is biologically active, this would involve studying how it interacts with biological systems. This could include looking at its pharmacological effects, its mode of action at the molecular level, and its metabolic pathways.

Safety and Hazards

This involves looking at the compound’s toxicity, flammability, and environmental impact. It may also include looking at safety precautions that need to be taken when handling the compound.